Cas no 1337837-61-2 (4-amino-4-(2,4,5-trimethylphenyl)butanoic acid)

4-Amino-4-(2,4,5-trimethylphenyl)butanoic acid is a specialized organic compound featuring a butanoic acid backbone substituted with an amino group and a 2,4,5-trimethylphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The presence of both amino and carboxyl functional groups allows for versatile derivatization, enabling applications in peptide mimetics or chiral building blocks. Its aromatic substitution pattern may enhance stability and influence binding properties in target molecules. The compound's defined stereochemistry, if applicable, further supports its utility in enantioselective synthesis. Proper handling is advised due to potential sensitivity of the functional groups.
4-amino-4-(2,4,5-trimethylphenyl)butanoic acid structure
1337837-61-2 structure
Product Name:4-amino-4-(2,4,5-trimethylphenyl)butanoic acid
CAS No:1337837-61-2
MF:C13H19NO2
MW:221.29546380043
CID:6239472
PubChem ID:83642281
Update Time:2025-05-25

4-amino-4-(2,4,5-trimethylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-amino-4-(2,4,5-trimethylphenyl)butanoic acid
    • 1337837-61-2
    • EN300-1853803
    • Inchi: 1S/C13H19NO2/c1-8-6-10(3)11(7-9(8)2)12(14)4-5-13(15)16/h6-7,12H,4-5,14H2,1-3H3,(H,15,16)
    • InChI Key: FJUORELVGYAHNF-UHFFFAOYSA-N
    • SMILES: OC(CCC(C1C=C(C)C(C)=CC=1C)N)=O

Computed Properties

  • Exact Mass: 221.141578849g/mol
  • Monoisotopic Mass: 221.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 63.3Ų

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Additional information on 4-amino-4-(2,4,5-trimethylphenyl)butanoic acid

4-Amino-4-(2,4,5-Trimethylphenyl)Butanoic Acid: A Comprehensive Overview

4-Amino-4-(2,4,5-trimethylphenyl)butanoic acid is a compound with the CAS number 1337837-61-2. This molecule is of significant interest in the fields of organic chemistry and pharmacology due to its unique structure and potential applications. The compound consists of a butanoic acid backbone with an amino group attached at the fourth carbon and a substituted phenyl group at the same position. The phenyl group is further substituted with three methyl groups at positions 2, 4, and 5, making it a highly substituted aromatic ring. This substitution pattern contributes to the compound's stability and reactivity.

The synthesis of 4-amino-4-(2,4,5-trimethylphenyl)butanoic acid involves a series of carefully designed reactions. One common approach is the Friedel-Crafts alkylation followed by amination and carboxylation. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions. Recent studies have explored the use of microwave-assisted synthesis to further optimize the reaction conditions and yield. These advancements highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like 1337837-61-2.

One of the most promising applications of 4-amino-4-(2,4,5-trimethylphenyl)butanoic acid is in drug discovery. The compound's structure suggests potential bioactivity due to its ability to interact with various biological targets. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. This makes it a candidate for further exploration in anti-inflammatory drug development.

Another area where 1337837-61-2 has shown potential is in materials science. The compound's ability to form stable amide bonds makes it a valuable building block for constructing advanced materials such as polymers and nanoparticles. Recent research has focused on its use in creating stimuli-responsive materials that can change their properties in response to external conditions like temperature or pH. These materials have applications in drug delivery systems and sensors.

The pharmacokinetic properties of 4-amino-4-(2,4,5-trimethylphenyl)butanoic acid have also been studied extensively. Research indicates that the compound has moderate solubility in aqueous solutions and good permeability across biological membranes. These properties are crucial for its potential use as an orally administered drug. However, further studies are needed to fully understand its bioavailability and metabolism in vivo.

In conclusion, 4-amino-4-(2,4,5-trimethylphenyl)butanoic acid (CAS No: 1337837-61-2) is a versatile compound with a wide range of applications in chemistry and pharmacology. Its unique structure and reactivity make it an attractive target for researchers seeking novel compounds for drug development and material science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in these fields.

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